
Physical and chemical properties of 16-
Oxoprometaphanine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 16-Oxoprometaphanine

Cat. No.: B12324077 Get Quote

An In-depth Technical Guide to 16-
Oxoprometaphanine
Introduction

16-Oxoprometaphanine is a chemical compound with the CAS number 58738-31-1 and the

molecular formula C20H23NO6[1]. Despite its identification, publicly available scientific

literature and databases contain limited information regarding its specific physical and chemical

properties, synthesis, reactivity, and biological activity. This guide aims to consolidate the

known information and provide a framework for future research. Due to the scarcity of detailed

experimental data, this document will focus on the foundational information available and

highlight areas where further investigation is required.

Chemical and Physical Properties

Quantitative data on the physical and chemical properties of 16-Oxoprometaphanine are not

well-documented in publicly accessible resources. The table below summarizes the available

information.
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Property Value Source

CAS Number 58738-31-1 [1]

Molecular Formula C20H23NO6 [1]

Molecular Weight 389.40 g/mol Calculated

Synthesis and Reactivity

Detailed, peer-reviewed synthesis protocols for 16-Oxoprometaphanine are not readily

available. General synthetic strategies for related morphinan alkaloids may offer potential

routes for its preparation, but specific reaction conditions, yields, and purification methods have

not been published.

Information regarding the chemical reactivity of 16-Oxoprometaphanine, including its stability,

degradation pathways, and compatibility with other chemical agents, is currently unavailable.

Spectroscopic Data

No experimental spectroscopic data, such as Nuclear Magnetic Resonance (NMR), Infrared

(IR), or Mass Spectrometry (MS) spectra for 16-Oxoprometaphanine, have been published.

Such data would be crucial for the unambiguous identification and characterization of the

compound.

Biological Activity and Signaling Pathways

There is no published research detailing the biological activities of 16-Oxoprometaphanine.

Consequently, no associated signaling pathways have been identified or characterized.

Experimental Protocols

Given the lack of published research, there are no established experimental protocols for the

analysis, handling, or biological testing of 16-Oxoprometaphanine.

Future Research Directions
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The significant gaps in the knowledge surrounding 16-Oxoprometaphanine present numerous

opportunities for future research. A logical workflow for future investigation is proposed below.
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Click to download full resolution via product page

Caption: Proposed workflow for the synthesis, characterization, and biological evaluation of 16-
Oxoprometaphanine.

Conclusion

16-Oxoprometaphanine remains a largely uncharacterized molecule. The foundational data

presented here, limited to its molecular formula and CAS number, underscores the need for

comprehensive chemical and biological investigation. The proposed research workflow

provides a roadmap for future studies that could uncover the properties and potential

applications of this compound, thereby contributing to the fields of chemistry and

pharmacology. Researchers are encouraged to undertake these studies to fill the existing

knowledge void.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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